Cas no 2757924-97-1 (3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 2757924-97-1
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 6080701
• PubChem ID: 165754317
• Update Time: 2025-10-29

3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102038
• 3-{[(benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid
• (1r,3r)-3-{[(benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid
• EN300-37343992
• 2763886-78-6
• 2757924-97-1
• 3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C14H17NO4S/c1-20-14(12(16)17)7-11(8-14)15-13(18)19-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,18)(H,16,17)
• InChI Key： DGXXFQNHKKBGAB-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.08782920g/mol
• Monoisotopic Mass: 295.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid (CAS No. 2757924-97-1)

3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid (CAS No. 2757924-97-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This cyclobutane derivative is characterized by its unique structural features, including a benzyloxycarbonyl (Cbz) protecting group and a methylsulfanyl (thioether) moiety, which contribute to its reactivity and potential applications. The compound's molecular formula and precise stereochemistry make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for cyclobutane-based building blocks like 3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid has surged due to their role in designing protease inhibitors and other bioactive agents. Researchers are increasingly exploring its utility in peptide mimetics and small-molecule therapeutics, aligning with the growing trend of targeting undruggable proteins. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or other conjugates critical for optimizing pharmacokinetic properties.

One of the most searched questions in the context of this compound revolves around its synthetic accessibility and scalability. Given the rising interest in green chemistry and sustainable synthesis, many users inquire about eco-friendly routes to produce such intermediates. While traditional methods may involve multi-step protocols, recent advances in catalytic cycloadditions and flow chemistry offer promising alternatives to streamline its preparation. The methylsulfanyl group in particular is a hotspot for modifications, as it can participate in click chemistry or serve as a leaving group in nucleophilic substitution reactions.

From an analytical perspective, 3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid is typically characterized using techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods are essential for confirming its structural integrity and ensuring batch-to-batch consistency, which is crucial for regulatory compliance in pharmaceutical applications. The compound's stability under various pH conditions and solvents is another frequently discussed topic, especially among formulation scientists.

The intersection of artificial intelligence (AI) in drug discovery has further amplified the relevance of this compound. Computational models often highlight cyclobutane cores as privileged scaffolds due to their conformational rigidity and metabolic stability, traits that are highly desirable in candidate drugs. As such, 3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid is increasingly featured in virtual screening libraries and fragment-based drug design (FBDD) campaigns.

In summary, 3-{[(Benzyloxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid (CAS No. 2757924-97-1) represents a versatile and scientifically intriguing molecule with broad applicability in modern chemistry. Its role in addressing challenges like drug resistance and selectivity optimization ensures its continued prominence in both academic and industrial research. Future studies may explore its incorporation into targeted drug delivery systems or bioconjugates, further expanding its therapeutic potential.